Cas no 191228-36-1 (2-(quinolin-8-yl)acetaldehyde)

2-(Quinolin-8-yl)acetaldehyde is a versatile organic compound featuring a quinoline moiety linked to an acetaldehyde functional group. This structure makes it a valuable intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds, pharmaceuticals, and ligands for metal coordination. Its reactive aldehyde group enables facile derivatization through condensation, reduction, or nucleophilic addition reactions, while the quinoline scaffold contributes to its utility in catalysis and medicinal chemistry applications. The compound’s well-defined reactivity and stability under standard conditions enhance its suitability for precise synthetic transformations. It is commonly employed in academic and industrial research for developing bioactive molecules and functional materials.

2-(quinolin-8-yl)acetaldehyde structure

Product Name:2-(quinolin-8-yl)acetaldehyde

CAS No:191228-36-1

MF:C₁₁H₉NO

MW:171.195262670517

MDL:MFCD11109985

CID:115969

PubChem ID:22630885

Update Time:2025-06-14

2-(quinolin-8-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- 8-Quinolineacetaldehyde
- 2-(quinolin-8-yl)acetaldehyde
- 2-quinolin-8-ylacetaldehyde
- MFCD11109985
- (Quinolin-8-yl)acetaldehyde
- SCHEMBL6225626
- DTXSID30627123
- SY272551
- A1-42082
- 2-(8-Quinolyl)acetaldehyde
- AKOS006307688
- 191228-36-1
- G61169
- MDL： MFCD11109985
- Inchi： 1S/C11H9NO/c13-8-6-10-4-1-3-9-5-2-7-12-11(9)10/h1-5,7-8H,6H2
- InChI Key： KMQUEYCXLBJMET-UHFFFAOYSA-N
- SMILES： O=CCC1=CC=CC2=CC=CN=C12

Computed Properties

Exact Mass: 171.06847
Monoisotopic Mass: 171.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96

2-(quinolin-8-yl)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1188277-1g	2-(8-Quinolyl)acetaldehyde	191228-36-1	95%	1g	$935	2024-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3967-1G	2-(quinolin-8-yl)acetaldehyde	191228-36-1	95%	1g	￥ 3,201.00	2023-04-14
Aaron	AR002FTQ-100mg	8-Quinolineacetaldehyde	191228-36-1		100mg	$707.00	2023-12-15
Aaron	AR002FTQ-250mg	8-Quinolineacetaldehyde	191228-36-1		250mg	$895.00	2023-12-15
1PlusChem	1P002FLE-100mg	8-Quinolineacetaldehyde	191228-36-1	≥95%	100mg	$742.00	2023-12-19
1PlusChem	1P002FLE-250mg	8-Quinolineacetaldehyde	191228-36-1	≥95%	250mg	$933.00	2023-12-19
Ambeed	A172209-1g	2-(Quinolin-8-yl)acetaldehyde	191228-36-1	97%	1g	$1105.0	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3967-100mg	2-(quinolin-8-yl)acetaldehyde	191228-36-1	95%	100mg	￥962.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3967-250mg	2-(quinolin-8-yl)acetaldehyde	191228-36-1	95%	250mg	￥1279.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3967-500mg	2-(quinolin-8-yl)acetaldehyde	191228-36-1	95%	500mg	￥2130.0	2024-04-23

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Additional information on 2-(quinolin-8-yl)acetaldehyde

Comprehensive Overview of 2-(quinolin-8-yl)acetaldehyde (CAS No. 191228-36-1): Properties, Applications, and Innovations

2-(quinolin-8-yl)acetaldehyde (CAS No. 191228-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative features a unique aldehyde functional group attached to the 8-position of the quinoline ring, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₁H₉NO, and structural specificity contribute to its utility in drug discovery, catalysis, and fluorescence-based applications.

In recent years, the demand for high-purity 2-(quinolin-8-yl)acetaldehyde has surged due to its role in developing anticancer agents and antimicrobial compounds. Researchers are particularly interested in its ability to form Schiff bases, which are pivotal in designing metal-organic frameworks (MOFs) and bioactive ligands. The compound’s CAS registry number 191228-36-1 ensures precise identification in global chemical databases, facilitating regulatory compliance and safe handling.

From an industrial perspective, 2-(quinolin-8-yl)acetaldehyde is synthesized via controlled oxidation of 8-quinolinemethanol or through Palladium-catalyzed cross-coupling reactions. Its aldehyde group reactivity allows for further functionalization, enabling the creation of heterocyclic compounds with tailored properties. This adaptability aligns with the growing trend of green chemistry, where researchers seek sustainable methods to minimize waste and energy consumption.

The compound’s photophysical properties also make it valuable in optoelectronic materials, such as OLEDs and sensors. Its quinoline core exhibits strong fluorescence, which is exploited in bioimaging probes and environmental monitoring devices. As the scientific community prioritizes precision medicine and smart materials, CAS 191228-36-1 continues to emerge as a critical building block.

Frequently asked questions about 2-(quinolin-8-yl)acetaldehyde include its solubility profile (soluble in organic solvents like DMSO and methanol), storage conditions (recommended at 2–8°C under inert atmosphere), and synthetic alternatives. These queries reflect its niche yet expanding applications. Notably, the compound’s low toxicity profile and scalable synthesis further enhance its commercial viability.

In summary, 2-(quinolin-8-yl)acetaldehyde (CAS No. 191228-36-1) bridges gaps between academic research and industrial innovation. Its multifaceted utility underscores the importance of specialty chemicals in advancing biotechnology and nanomaterials. As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.